Cas no 64968-30-5 (5-methylfuran-2-carbonyl azide)
5-methylfuran-2-carbonyl azide Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarbonylazide, 5-methyl-
- 5-Methyl-2-furoylazid
- 5-Methyl-2-furoyl-azid
- 5-methyl-furan-2-carbonyl azide
- 5-Methyl-furan-2-carbonylazid
- AC1NMU20
- AC1Q2MNM
- CTK2F8754
- NSC299969
- 5-methylfuran-2-carbonyl azide
-
5-methylfuran-2-carbonyl azide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M571450-10mg |
5-methylfuran-2-carbonyl azide |
64968-30-5 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M571450-50mg |
5-methylfuran-2-carbonyl azide |
64968-30-5 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | M571450-100mg |
5-methylfuran-2-carbonyl azide |
64968-30-5 | 100mg |
$ 250.00 | 2022-06-03 | ||
| Enamine | EN300-69110-0.05g |
5-methylfuran-2-carbonyl azide |
64968-30-5 | 95% | 0.05g |
$135.0 | 2023-02-13 | |
| Enamine | EN300-69110-0.1g |
5-methylfuran-2-carbonyl azide |
64968-30-5 | 95% | 0.1g |
$202.0 | 2023-02-13 | |
| Enamine | EN300-69110-0.25g |
5-methylfuran-2-carbonyl azide |
64968-30-5 | 95% | 0.25g |
$288.0 | 2023-02-13 | |
| Enamine | EN300-69110-0.5g |
5-methylfuran-2-carbonyl azide |
64968-30-5 | 95% | 0.5g |
$480.0 | 2023-02-13 | |
| Enamine | EN300-69110-1.0g |
5-methylfuran-2-carbonyl azide |
64968-30-5 | 95% | 1.0g |
$614.0 | 2023-02-13 | |
| Enamine | EN300-69110-2.5g |
5-methylfuran-2-carbonyl azide |
64968-30-5 | 95% | 2.5g |
$1202.0 | 2023-02-13 | |
| Enamine | EN300-69110-5.0g |
5-methylfuran-2-carbonyl azide |
64968-30-5 | 95% | 5.0g |
$1779.0 | 2023-02-13 |
5-methylfuran-2-carbonyl azide Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 5-methylfuran-2-carbonyl azide
Research Briefing on 5-Methylfuran-2-carbonyl Azide (CAS: 64968-30-5): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research
5-Methylfuran-2-carbonyl azide (CAS: 64968-30-5) has emerged as a versatile chemical intermediate in the fields of chemical biology and pharmaceutical research. Recent studies have highlighted its potential in the synthesis of bioactive compounds, click chemistry applications, and drug discovery. This briefing provides an overview of the latest research developments, focusing on its molecular properties, synthetic utility, and therapeutic relevance.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of 5-methylfuran-2-carbonyl azide as a key precursor in the synthesis of furan-based heterocycles with potent antimicrobial activity. The compound's azide group enables efficient cycloaddition reactions, facilitating the construction of complex molecular scaffolds. The study reported a series of derivatives exhibiting significant activity against multidrug-resistant bacterial strains, underscoring its potential in addressing antibiotic resistance.
Another notable application was explored in a Nature Communications paper (2024), where 5-methylfuran-2-carbonyl azide was employed in bioorthogonal labeling strategies. The researchers utilized its reactive azide moiety for selective protein modification in live cells, enabling real-time tracking of cellular processes. This approach has opened new avenues for studying protein-protein interactions and drug-target engagement in complex biological systems.
From a safety and pharmacokinetic perspective, a recent Chemical Research in Toxicology article (2024) investigated the metabolic stability of 5-methylfuran-2-carbonyl azide derivatives. The study revealed that the furan ring contributes to improved metabolic stability compared to similar phenyl-based analogs, while the azide group allows for controlled release of active species under physiological conditions. These findings support its use in prodrug design and targeted drug delivery systems.
Industry reports from 2024 indicate growing interest in 5-methylfuran-2-carbonyl azide as a building block for PROTAC (Proteolysis Targeting Chimeras) development. Its ability to serve as a linker between target-binding and E3 ligase-recruiting moieties has been leveraged by several pharmaceutical companies in their oncology pipelines. Clinical-stage compounds derived from this scaffold are expected to enter Phase I trials by late 2025.
Looking forward, computational studies published in ACS Central Science (2024) have begun exploring the quantum chemical properties of 5-methylfuran-2-carbonyl azide to predict its reactivity patterns in various chemical environments. These insights are guiding the design of more efficient synthetic routes and novel derivatives with tailored biological activities. The compound's unique combination of stability and reactivity continues to make it a valuable tool in medicinal chemistry and chemical biology research.
64968-30-5 (5-methylfuran-2-carbonyl azide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)